![molecular formula C19H24N2O2S B252359 N-(3-{[(4-tert-butylphenyl)carbonyl]amino}propyl)thiophene-2-carboxamide](/img/structure/B252359.png)
N-(3-{[(4-tert-butylphenyl)carbonyl]amino}propyl)thiophene-2-carboxamide
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Overview
Description
N-(3-{[(4-tert-butylphenyl)carbonyl]amino}propyl)thiophene-2-carboxamide, also known as TAK-659, is a small molecule inhibitor that targets the protein Bruton's tyrosine kinase (BTK). BTK is a key component of the B-cell receptor signaling pathway, which is important for the survival and proliferation of B-cells. Inhibition of BTK has shown promise as a therapeutic approach for various B-cell malignancies, autoimmune diseases, and other disorders.
Mechanism of Action
N-(3-{[(4-tert-butylphenyl)carbonyl]amino}propyl)thiophene-2-carboxamide binds to the ATP-binding site of BTK and inhibits its activity, leading to decreased downstream signaling through the B-cell receptor pathway. This results in decreased B-cell proliferation and survival, as well as decreased production of inflammatory cytokines.
Biochemical and Physiological Effects:
In preclinical studies, this compound has been shown to decrease B-cell proliferation and survival, as well as decrease the production of inflammatory cytokines. This compound has also been shown to increase the sensitivity of B-cell malignancies to chemotherapy and other targeted therapies.
Advantages and Limitations for Lab Experiments
One advantage of N-(3-{[(4-tert-butylphenyl)carbonyl]amino}propyl)thiophene-2-carboxamide is its specificity for BTK, which reduces the potential for off-target effects. However, this compound may have limitations in terms of its pharmacokinetics and toxicity profile, which may impact its clinical development.
Future Directions
For N-(3-{[(4-tert-butylphenyl)carbonyl]amino}propyl)thiophene-2-carboxamide research could include clinical trials in various B-cell malignancies and autoimmune diseases, as well as investigations into combination therapies with other targeted agents. Additionally, further studies could be conducted to optimize the pharmacokinetics and toxicity profile of this compound.
Synthesis Methods
The synthesis of N-(3-{[(4-tert-butylphenyl)carbonyl]amino}propyl)thiophene-2-carboxamide involves several steps, including the preparation of intermediates and the final coupling reaction. One reported synthesis method involves the reaction of 2-bromo-5-nitrothiophene with 3-aminopropylamine to form an intermediate, which is then reacted with tert-butyl 4-formylbenzoate to yield the key intermediate. The final coupling reaction between the key intermediate and tert-butyl 3-aminoprop-2-enoate results in the formation of this compound.
Scientific Research Applications
N-(3-{[(4-tert-butylphenyl)carbonyl]amino}propyl)thiophene-2-carboxamide has been extensively studied in preclinical models of B-cell malignancies, including chronic lymphocytic leukemia (CLL), mantle cell lymphoma (MCL), and diffuse large B-cell lymphoma (DLBCL). In vitro and in vivo studies have shown that this compound inhibits BTK activity and downstream signaling pathways, leading to decreased cell proliferation and survival in B-cell malignancies. This compound has also shown efficacy in preclinical models of autoimmune diseases, such as rheumatoid arthritis and systemic lupus erythematosus.
Properties
Molecular Formula |
C19H24N2O2S |
---|---|
Molecular Weight |
344.5 g/mol |
IUPAC Name |
N-[3-[(4-tert-butylbenzoyl)amino]propyl]thiophene-2-carboxamide |
InChI |
InChI=1S/C19H24N2O2S/c1-19(2,3)15-9-7-14(8-10-15)17(22)20-11-5-12-21-18(23)16-6-4-13-24-16/h4,6-10,13H,5,11-12H2,1-3H3,(H,20,22)(H,21,23) |
InChI Key |
PFXLPAFNMHTDCA-UHFFFAOYSA-N |
SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)NCCCNC(=O)C2=CC=CS2 |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)NCCCNC(=O)C2=CC=CS2 |
Origin of Product |
United States |
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